Cas no 866020-85-1 (BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-)
866020-85-1 structure
Product Name:BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-
CAS No:866020-85-1
MF:C11H25N3OS
MW:247.400701284409
CID:3400058
PubChem ID:61148645
Update Time:2025-04-21
BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-
- (2S)-2-Amino-N-[2-(diethylamino)ethyl]-4-(methylthio)butanamide
- DTXSID401175729
- 866020-85-1
-
- Inchi: 1S/C11H25N3OS/c1-4-14(5-2)8-7-13-11(15)10(12)6-9-16-3/h10H,4-9,12H2,1-3H3,(H,13,15)/t10-/m0/s1
- InChI Key: PYKVKJVBHBXXSD-JTQLQIEISA-N
- SMILES: S(C)CC[C@@H](C(NCCN(CC)CC)=O)N
Computed Properties
- Exact Mass: 247.17183360Da
- Monoisotopic Mass: 247.17183360Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 83.7Ų
BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)- Related Literature
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
866020-85-1 (BUTANAMIDE, 2-AMINO-N-[2-(DIETHYLAMINO)ETHYL]-4-(METHYLTHIO)-, (2S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent